Cas no 879442-52-1 (3-(5-methylfuran-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(5-methylfuran-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 879442-52-1
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD05170058
• CID: 855137
• PubChem ID: 651228
• Update Time: 2025-09-27

3-(5-methylfuran-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-METHYLFURAN-2-YL)-1H-PYRAZOLE-3-CARBOXYLIC ACID
• 5-(5-Methyl-furan-2-yl)-2 H -pyrazole-3-carboxylic acid
• 879442-52-1
• CHEMBL1586682
• 3-(5-methyl-2-furyl)-1H-pyrazole-5-carboxylic acid
• FT-0678718
• MLS000069128
• F78097
• EN300-41458
• MFCD05170058
• 909092-64-4
• SB60975
• AF-399/41040389
• 5-(5-methylfuran-2-yl)-1H-pyrazole-3-carboxylicacid
• VU0185570-4
• F3250-0575
• AKOS000271447
• HMS2392K24
• VS-03312
• SMR000015271
• 3-(5-methylfuran-2-yl)-1H-pyrazole-5-carboxylic acid
• DTXSID30920080
• AKOS003673117
• BB 0219043
• Z57683740
• 5-(5-Methyl-furan-2-yl)-2H-pyrazole-3-carboxylic acid
• 1H-pyrazole-5-carboxylic acid, 3-(5-methyl-2-furanyl)-
• ALBB-029056
• STK392434
• DB-028407
• DB-242172
• BBL012375

• MDL： MFCD05170058
• Inchi： 1S/C9H8N2O3/c1-5-2-3-8(14-5)6-4-7(9(12)13)11-10-6/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： GOUUZIMECSCUHZ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1=CC(C(=O)O)=NN1

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 218-219℃
• Boiling Point: 460.8±45.0 °C at 760 mmHg
• Flash Point: 232.5±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(5-methylfuran-2-yl)-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22
• Safety Instruction： 3/7-36/37
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(5-methylfuran-2-yl)-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 3-(5-methylfuran-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 879442-52-1)

3-(5-methylfuran-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 879442-52-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a furan and pyrazole ring system, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its versatile reactivity and functional groups.

In recent years, the demand for heterocyclic compounds like 3-(5-methylfuran-2-yl)-1H-pyrazole-5-carboxylic acid has surged, driven by advancements in medicinal chemistry and sustainable agriculture. The compound's carboxylic acid moiety makes it a valuable intermediate for designing bioactive molecules, including potential anti-inflammatory and antimicrobial agents. Its furan and pyrazole rings are also key motifs in developing crop protection agents, aligning with the growing focus on eco-friendly pest control solutions.

One of the most frequently searched questions about CAS No. 879442-52-1 relates to its synthesis and purification methods. The compound is typically prepared through multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize reaction conditions to improve yield and purity, as these factors are critical for downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize the compound and ensure its quality.

The versatility of 3-(5-methylfuran-2-yl)-1H-pyrazole-5-carboxylic acid extends to its potential role in green chemistry initiatives. With increasing emphasis on sustainable synthesis, scientists are exploring catalytic methods and solvent-free reactions to produce this compound with minimal environmental impact. This aligns with broader industry trends toward reducing carbon footprints and waste generation in chemical manufacturing.

Another area of interest is the compound's structure-activity relationship (SAR) in drug design. Its pyrazole-carboxylic acid scaffold is known to interact with various biological targets, making it a promising candidate for drug lead optimization. Computational chemistry and molecular docking studies are often conducted to predict its binding affinity and optimize its pharmacological properties.

In summary, 3-(5-methylfuran-2-yl)-1H-pyrazole-5-carboxylic acid (CAS No. 879442-52-1) is a compound of high relevance in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and materials science, reflecting its adaptability and functional importance. As research continues, this compound is likely to play an even greater role in addressing global challenges in health and sustainability.